N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C15H14ClFN2O2/c1-21-12-5-2-10(3-6-12)9-18-15(20)19-14-7-4-11(16)8-13(14)17/h2-8H,9H2,1H3,(H2,18,19,20)
• InChI Key: GLJZQWATNQCPLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H14ClFN2O2
• Molecular Weight: 308.73 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea, also known as CFMU, is a synthetic compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. CFMU belongs to the class of urea derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of protein kinases and phosphodiesterases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. This compound has also been shown to decrease blood glucose levels in diabetic animal models. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. This compound has also been shown to have low toxicity in animal models, making it a suitable candidate for further preclinical studies. However, the limitations of this compound include its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for research on N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of this compound's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the potential of this compound as a chemotherapeutic agent for various types of cancer warrants further investigation.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-N'-(4-methoxybenzyl)urea has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess antitumor, anti-inflammatory, and antidiabetic activities. This compound has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.